Cas no 904005-70-5 (5-(2-chlorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol)

5-(2-chlorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol Chemical and Physical Properties
Names and Identifiers
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- 5-((2-chlorobenzyl)oxy)-2-(5-(2-methoxyphenoxy)pyrimidin-4-yl)phenol
- 5-(2-chlorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol
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- Inchi: 1S/C24H19ClN2O4/c1-29-21-8-4-5-9-22(21)31-23-13-26-15-27-24(23)18-11-10-17(12-20(18)28)30-14-16-6-2-3-7-19(16)25/h2-13,15,28H,14H2,1H3
- InChI Key: WDDKEFZVJRAMQY-UHFFFAOYSA-N
- SMILES: C1(O)=CC(OCC2=CC=CC=C2Cl)=CC=C1C1C(OC2=CC=CC=C2OC)=CN=CN=1
5-(2-chlorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3385-3889-4mg |
5-[(2-chlorophenyl)methoxy]-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol |
904005-70-5 | 4mg |
$66.0 | 2023-09-11 | ||
Life Chemicals | F3385-3889-20mg |
5-[(2-chlorophenyl)methoxy]-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol |
904005-70-5 | 20mg |
$99.0 | 2023-09-11 | ||
Life Chemicals | F3385-3889-25mg |
5-[(2-chlorophenyl)methoxy]-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol |
904005-70-5 | 25mg |
$109.0 | 2023-09-11 | ||
Life Chemicals | F3385-3889-10μmol |
5-[(2-chlorophenyl)methoxy]-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol |
904005-70-5 | 10μmol |
$69.0 | 2023-09-11 | ||
Life Chemicals | F3385-3889-5μmol |
5-[(2-chlorophenyl)methoxy]-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol |
904005-70-5 | 5μmol |
$63.0 | 2023-09-11 | ||
Life Chemicals | F3385-3889-15mg |
5-[(2-chlorophenyl)methoxy]-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol |
904005-70-5 | 15mg |
$89.0 | 2023-09-11 | ||
Life Chemicals | F3385-3889-1mg |
5-[(2-chlorophenyl)methoxy]-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol |
904005-70-5 | 1mg |
$54.0 | 2023-09-11 | ||
Life Chemicals | F3385-3889-3mg |
5-[(2-chlorophenyl)methoxy]-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol |
904005-70-5 | 3mg |
$63.0 | 2023-09-11 | ||
Life Chemicals | F3385-3889-100mg |
5-[(2-chlorophenyl)methoxy]-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol |
904005-70-5 | 100mg |
$248.0 | 2023-09-11 | ||
Life Chemicals | F3385-3889-5mg |
5-[(2-chlorophenyl)methoxy]-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol |
904005-70-5 | 5mg |
$69.0 | 2023-09-11 |
5-(2-chlorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol Related Literature
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Hong Xu,Ke Ni,Xiaokun Li,Guangzong Fang,Guohong Fan RSC Adv., 2017,7, 51403-51410
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Seokjin Moon,Yuh Hijikata Phys. Chem. Chem. Phys., 2019,21, 12112-12120
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Binsen Rong,Gaochen Xu,Huan Yan,Sai Zhang,Qinghuan Wu,Ning Zhu,Zheng Fang,Jindian Duan,Kai Guo Org. Chem. Front., 2021,8, 2939-2943
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Lei Li,Fangjian Shang,Li Wang,Supeng Pei,Yongming Zhang Energy Environ. Sci., 2010,3, 114-116
Additional information on 5-(2-chlorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol
Latest Research Briefing on 5-(2-chlorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol (CAS: 904005-70-5)
In recent years, the compound 5-(2-chlorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol (CAS: 904005-70-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and phenol-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and inflammatory pathways. The following briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for researchers and industry professionals.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 5-(2-chlorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of specific tyrosine kinases, which are implicated in the progression of certain cancers. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's high affinity for the ATP-binding sites of these kinases, suggesting its potential as a targeted therapeutic agent.
Further investigations have explored the pharmacokinetic and pharmacodynamic properties of this compound. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported favorable bioavailability and metabolic stability in rodent models, with minimal off-target effects. These findings underscore the compound's suitability for further development, possibly as a lead candidate for oncology indications. Additionally, researchers have identified synergistic effects when 5-(2-chlorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol is co-administered with conventional chemotherapeutic agents, enhancing efficacy while reducing systemic toxicity.
Beyond oncology, emerging research has investigated the anti-inflammatory properties of this molecule. A recent study in the European Journal of Pharmacology (2024) demonstrated its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines, suggesting potential applications in autoimmune and chronic inflammatory disorders. The compound's dual functionality as both a kinase inhibitor and an immunomodulator positions it as a versatile candidate for multi-faceted therapeutic strategies.
In conclusion, 5-(2-chlorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol (CAS: 904005-70-5) represents a compelling area of research with broad implications for drug discovery and development. Ongoing studies are expected to further refine its therapeutic profile, optimize its formulation, and explore its clinical potential. Researchers are encouraged to monitor upcoming publications and clinical trial data to stay abreast of advancements related to this promising compound.
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